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Compound of Interest

Compound Name: 3-Mercaptobenzoic acid

Cat. No.: B013648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 3-
Mercaptobenzoic acid (3-MBA). The information is compiled to assist researchers and

professionals in chemistry and drug development in understanding its fundamental

characteristics, facilitating its use in experimental design and application.

Core Chemical and Physical Properties
3-Mercaptobenzoic acid is an aromatic organic compound featuring both a thiol (-SH) and a

carboxylic acid (-COOH) functional group.[1] This dual functionality is central to its chemical

behavior and applications.[1] The compound typically appears as a white to light yellow or

orange crystalline powder.[2][3][4]

Table 1: Quantitative Physical and Chemical Data for 3-Mercaptobenzoic Acid
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Property Value Source(s)

Molecular Formula C₇H₆O₂S [2][5]

Molecular Weight 154.19 g/mol [2][6]

Melting Point 144-147 °C [2][3][5][7]

Boiling Point (Predicted) 322.7 ± 25.0 °C [2][3]

Density (Predicted) 1.345 ± 0.06 g/cm³ [2][3][5]

pKa (Predicted) 3.95 ± 0.10 [2][3][5]

Solubility
Soluble in ether and alcohol;

insoluble in water.[2][5]
[2][5]

Appearance
White to light yellow/orange

powder or crystal.[2][3][5]
[2][3][5]

CAS Number 4869-59-4 [2][5][7]

Chemical Structure and Reactivity
The chemical nature of 3-Mercaptobenzoic acid is dictated by the interplay of its thiol and

carboxylic acid functional groups attached to a benzene ring.

Thiol Group (-SH): The thiol group is known for its ability to form strong bonds with metal

surfaces, particularly noble metals like gold, making 3-MBA a key component in the

formation of self-assembled monolayers (SAMs).[1] It also participates readily in redox

reactions.[1]

Carboxylic Acid Group (-COOH): This group imparts acidic properties to the molecule and

provides a site for a variety of chemical modifications, such as esterification or amide bond

formation.

Meta-Substitution: The 'meta' arrangement of the two functional groups on the aromatic ring

is a critical determinant of its chemical properties, influencing its coordination chemistry and

potential applications in materials science and sensor development.[1]
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Due to its structure, 3-MBA is utilized as a reducing agent and a versatile ligand in coordination

chemistry.[1][5] It is also sensitive to oxidation in the air.[3][5]

Logical Relationships of 3-Mercaptobenzoic Acid
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Figure 1: Structure-Property Relationships of 3-MBA.

Spectral Data
Detailed characterization of 3-Mercaptobenzoic acid and its derivatives is accomplished using

various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

structural elucidation. For a related derivative, aromatic protons typically appear in the δ

7.22–8.03 ppm region in the ¹H NMR spectrum, while the carboxyl carbon resonates around
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δ 167.9 ppm in the ¹³C NMR spectrum.[1] Spectral data for 3-MBA is available in chemical

databases.[8]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and

elemental composition.[1] Electron ionization mass spectra are available for 3-MBA and its

derivatives.[9][10]

Infrared (IR) Spectroscopy: IR spectroscopy helps identify the characteristic vibrational

frequencies of the functional groups, such as the O-H stretch of the carboxylic acid and the

S-H stretch of the thiol.[8]

Safety and Handling
3-Mercaptobenzoic acid is classified as an irritant and requires careful handling to avoid

exposure.

Table 2: GHS Hazard and Safety Information
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Category Information Source(s)

GHS Classification

Skin Irritation (Category 2),

Serious Eye Damage

(Category 1), Specific target

organ toxicity — single

exposure (Category 3),

Respiratory system irritation.

[6][11]

Signal Word Danger [6]

Hazard Statements

H315: Causes skin irritation.

H318: Causes serious eye

damage. H335: May cause

respiratory irritation.

[6][11]

Precautionary Statements

P261: Avoid breathing dust.

P280: Wear protective

gloves/eye protection/face

protection. P305 + P351 +

P338: IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[6][11]

Storage

Store in a dry, well-ventilated

place. Keep container tightly

sealed. Recommended

storage temperature: 2-8°C.

The compound is sensitive to

air.

[2][3][5]

Personal Protective Equipment

(PPE)

Eyeshields, gloves, and a dust

mask (e.g., type N95).
[6]

Experimental Protocols
Representative Synthesis of a Mercaptobenzoic Acid
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While a specific, detailed protocol for the synthesis of 3-Mercaptobenzoic acid was not found

in the initial search, a common method for preparing mercaptobenzoic acids involves the

reaction of a chlorobenzoic acid with a sulfur source, followed by hydrolysis. The following

protocol for the synthesis of the related isomer, 4-Mercaptobenzoic acid, illustrates the general

principles.[12][13]

Objective: To synthesize 4-Mercaptobenzoic acid from p-chlorobenzoic acid and thiourea.

Materials:

p-Chlorobenzoic acid

Thiourea

Ethanol

Iodine (catalyst)

Deionized water

Sodium hydroxide

Glacial acetic acid

Ethyl acetate

Procedure:

Reaction Setup: In a 10L glass reactor at 20-25°C, add 6.4L of ethanol. With stirring, add p-

chlorobenzoic acid (800g, 5.1 mol) and thiourea (583g, 7.7 mol). Stir at room temperature

until all solids are dissolved.[12]

Catalysis and Reflux: Add the catalyst, iodine (1.29g, 5.1 mmol), to the mixture. Heat the

mixture to reflux (internal temperature of 75-80°C) and maintain for 7 hours.[12]

Isolation of Intermediate: After the reaction, cool the mixture to 0-5°C and let it stand for 3

hours. Filter the resulting precipitate to obtain the intermediate filter cake. Wash the cake

with ethanol (2 x 2.5L) and dry under reduced pressure.[12]
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Hydrolysis: In a separate 10L reactor, add 4.2L of deionized water. With stirring, add the

dried intermediate (600g, 2.6 mol). Add solid sodium hydroxide (208g, 5.2 mol) in batches.

Stir the mixture at room temperature for 1 hour.[12]

Precipitation: Filter the reaction mixture. To the filtrate, add 3L of glacial acetic acid dropwise

to adjust the pH to 1-2, which will cause the product to precipitate.[12]

Purification: Cool the mixture to below 10°C, stir for 1 hour, and filter. Wash the collected

solid with deionized water. The crude product can be further purified by recrystallization from

a solvent like ethyl acetate to yield high-purity 4-Mercaptobenzoic acid.[12]
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Workflow for a Representative Synthesis of Mercaptobenzoic Acid

Step 1: Reaction Preparation
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Figure 2: Representative Synthesis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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